2-((5-(3-(Azepan-1-ylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethanone

• IUPAC Name: 2-[[5-[3-(azepan-1-ylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C22H23N3O4S2/c26-20(17-9-4-3-5-10-17)16-30-22-24-23-21(29-22)18-11-8-12-19(15-18)31(27,28)25-13-6-1-2-7-14-25/h3-5,8-12,15H,1-2,6-7,13-14,16H2
• InChI Key: WCABOFOMIQPQRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3=NN=C(O3)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol
• CAS No.: 912906-42-4

Description

The compound “2-((5-(3-(Azepan-1-ylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethanone” is a complex organic molecule that contains several functional groups, including an azepane ring, a phenyl group, an oxadiazole ring, and a ketone group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It likely has a complex three-dimensional structure due to the presence of the azepane ring. The oxadiazole ring and the phenyl groups could contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the ketone group might undergo reactions like reduction or condensation. The azepane ring could potentially undergo ring-opening reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar sulfonyl and ketone groups could affect the compound’s solubility in different solvents.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives similar to "2-((5-(3-(Azepan-1-ylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethanone" involve complex chemical reactions aimed at exploring their physico-chemical properties and structural configurations. For instance, the study of regioselectivity in cyclization reactions of related compounds provides insights into their structure through spectroscopy and X-ray analysis. This is crucial for confirming the synthesized compounds' structures, which is a fundamental step in drug development and the creation of new materials with potential applications in various fields, including medicine and materials science (Perekhoda et al., 2017).

Biological Activities

Research into derivatives of "this compound" often focuses on their biological activities. These compounds have been evaluated for various biological properties, including antimicrobial, antifungal, and anticancer activities. For example, derivatives synthesized for antimicrobial evaluation have shown good yields and potential as antibacterial and antifungal agents, highlighting their importance in the search for new therapeutic agents (Prajapati & Thakur, 2014). Additionally, some derivatives have been studied for their potential anticonvulsant and muscle relaxant activities, indicating a wide range of possible pharmacological applications (Almasirad et al., 2007).

Potential Anticancer Agents

The exploration of 1,3,4-oxadiazole derivatives as anticancer agents has been an area of interest due to the promising activity displayed by these compounds against various cancer cell lines. The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines and their evaluation as anticancer agents represent a significant advancement in the development of new therapeutic options for cancer treatment (Redda & Gangapuram, 2007).

Mechanism of Action

The mechanism of action of this compound in biological systems is not clear from the available information. It would depend on factors like the compound’s structure, its physicochemical properties, and the specific biological targets it interacts with.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. For example, it could be investigated for potential biological activity given the presence of functional groups that are often found in bioactive compounds.